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Compound of Interest

Compound Name: 2-Ethyl-4-methylthiophene

Cat. No.: B15314193

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-4-methylthiophene is a substituted heterocyclic aromatic compound belonging to the
thiophene family. Thiophene and its derivatives are of significant interest in medicinal chemistry
and materials science due to their diverse biological activities and electronic properties. This
technical guide provides a summary of the available physical and chemical properties of 2-
ethyl-4-methylthiophene, alongside a representative experimental protocol for the synthesis
of a structurally related compound, and visualizations to illustrate the synthetic workflow.

Chemical Structure and Identifiers

IUPAC Name: 2-ethyl-4-methylthiophene

Molecular Formula: C7H10S[1][2]

Molecular Weight: 126.22 g/mol [2]

SMILES: CCclcc(C)csl

INChl Key: NZOYEHPXDWJOCD-UHFFFAOYSA-N[1]

Physical Properties
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Quantitative experimental data for the physical properties of 2-ethyl-4-methylthiophene are
not readily available in the surveyed literature. The following table summarizes the known
identifiers and provides data for the closely related compound, 2-ethylthiophene, for
comparative purposes. Researchers should exercise caution when using this data as a proxy.

Value (2-Ethyl-4-
Property ( . i Value (2-Ethylthiophene)
methylthiophene)

Molecular Formula C7H10S CeHsS

Molecular Weight 126.22 g/mol 112.19 g/mol

Boiling Point Data not available 132-134 °C (lit.)
Melting Point Data not available Data not available
Density Data not available 0.99 g/mL at 25 °C (lit.)
Refractive Index Data not available n20/D 1.513 (lit.)

Experimental Protocols

A specific experimental protocol for the synthesis of 2-ethyl-4-methylthiophene was not found
in the reviewed literature. However, the Gewald reaction is a widely used and versatile method
for the synthesis of substituted 2-aminothiophenes. The following is a representative protocol
for the synthesis of a related compound, ethyl 2-amino-4-methylthiophene-3-carboxylate, which
can be adapted for the synthesis of other thiophene derivatives.

Synthesis of Ethyl 2-amino-4-methylthiophene-3-carboxylate (Gewald Reaction)

This protocol is based on the synthesis of ethyl 2-amino-4-methylthiophene-3-carboxylate.
Materials:

e Acetone

o Ethyl cyanoacetate

o Elemental sulfur
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Diethylamine

Absolute ethanol

Hexane

Ethyl acetate

Silica gel (100—-200 mesh)

Round-bottom flask

Reflux condenser

Stirring apparatus

Ice bath

Filtration apparatus

Rotary evaporator

Column chromatography setup

Procedure:

A mixture of acetone (0.5 mmol) and ethyl cyanoacetate (0.5 mmol) in absolute ethanol (2

ml) is added to a solution of elemental sulfur (0.5 mmol) and diethylamine (0.5 mmol) in

absolute ethanol (2 ml).

The reaction mixture is stirred constantly and heated to 50°C for 3 hours.

The completion of the reaction is monitored by thin-layer chromatography.

The reaction mixture is then quenched with ice-cold water and extracted with ethyl acetate.

The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated using

a rotary evaporator.
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e The crude product is purified by column chromatography on silica gel using a hexane/ethyl
acetate (7:3) mixture as the eluent.

e The purified product, ethyl 2-amino-4-methylthiophene-3-carboxylate, is obtained as yellow
crystals after slow evaporation of the solvent.

Visualizations

To aid in the understanding of the synthetic process, the following diagrams illustrate the
general workflow of the Gewald reaction.
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A generalized workflow for the Gewald synthesis of 2-aminothiophenes.
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Logical relationships in a typical chemical synthesis and analysis.

Conclusion

This technical guide consolidates the currently available information on the physical properties
of 2-ethyl-4-methylthiophene. While specific experimental data for some key physical
properties remain to be determined, this document provides a foundation for researchers by
presenting data on a closely related compound and outlining a representative synthetic
methodology. The provided workflow diagrams offer a clear visualization of the steps involved
in the synthesis of thiophene derivatives, which can be a valuable tool for laboratory work.
Further experimental investigation is required to fully characterize the physical properties of 2-
ethyl-4-methylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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